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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226

Introduction

1-Methoxy-4-propylbenzene, also known by synonyms such as p-propylanisole and
dihydroanethole, is an organic aromatic compound with the chemical formula C10H140.[1][2] It
is structurally characterized by a benzene ring substituted with a methoxy group (-OCHs) and a
propyl group (-CH2CH2CHs) at the para position.[1] This compound belongs to the class of
phenylpropanes and is found naturally in herbs and spices like aniseed and fennel, contributing
to their characteristic sweet, anise-like flavor.[1][3] Its primary applications are in the flavor and
fragrance industries, but it also serves as a valuable chemical intermediate in the synthesis of
more complex organic molecules, including pharmaceuticals and agrochemicals.[1] Despite its
uses, a comprehensive literature review reveals that dedicated research on 1-methoxy-4-
propylbenzene itself is somewhat limited, though studies on related methoxybenzene
derivatives provide insight into its potential biological activities.[1][4]

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-methoxy-4-propylbenzene are
summarized below. This data is crucial for its handling, application, and synthesis.
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Property Value Reference

IUPAC Name 1-methoxy-4-propylbenzene [1]
4-propylanisole, p-

Synonyms ] ) [1][5]
propylanisole, dihydroanethole

CAS Number 104-45-0 [1]

Molecular Formula C10H140 [1]

Molecular Weight 150.22 g/mol [1]

Appearance Colorless to pale yellow liquid [2]
Sweet, anise-like, fennel-like,

Odor [11[2]
herbaceous

- ) 212.00 to 213.00 °C @ 760.00
Boiling Point [2][6]

mm Hg

Water Solubility

63.36 mg/L @ 25 °C

(estimated)

[6]

logP (Octanol/Water)

3.71 (ALOGPS), 3.22
(ChemAXxon)

[3]

Solubility

Slightly soluble in water;
miscible in oils; soluble in

ethanol

[1]

Synthesis and Experimental Protocols

Several methods are established for the synthesis of 1-methoxy-4-propylbenzene. The most

common approaches involve the alkylation of anisole.

Key Synthesis Methods

» Alkylation of Anisole: This reaction involves treating anisole (methoxybenzene) with propyl

bromide in the presence of a base like sodium hydride or potassium carbonate.[1]
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» Friedel-Crafts Alkylation: A classic method where anisole is reacted with propyl chloride
using a Lewis acid catalyst, such as aluminum chloride (AICI3).[1]

Detailed Experimental Protocol: Friedel-Crafts Alkylation

This protocol describes a general procedure for the synthesis of 1-methoxy-4-propylbenzene
via Friedel-Crafts alkylation.

Materials:

e Anisole

e Propyl chloride

e Anhydrous aluminum chloride (AICI3)

e Anhydrous solvent (e.g., dichloromethane or carbon disulfide)

e Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer
Procedure:

e Setup: A clean, dry round-bottom flask is equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel. The entire apparatus is protected from atmospheric
moisture using drying tubes.

e Reaction Mixture: Anhydrous aluminum chloride is suspended in the anhydrous solvent
within the flask and cooled in an ice bath.

» Addition of Reactants: A solution of anisole and propyl chloride in the same solvent is added
dropwise from the dropping funnel to the stirred AICIs suspension. The temperature is
maintained near 0-5 °C during the addition.
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours until the reaction is complete (monitored by TLC).

Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice,
followed by the slow addition of dilute HCI to decompose the aluminum chloride complex.

Workup: The organic layer is separated, washed sequentially with water, saturated sodium
bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by fractional distillation under reduced pressure to
yield pure 1-methoxy-4-propylbenzene.
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General Workflow for Friedel-Crafts Alkylation Synthesis

Preparation

1. Assemble dry glassware
(flask, condenser, funnel)

:

2. Suspend AICIz in
anhydrous solvent

Rea&tion

3. Add anisole & propyl chloride
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:

4. Stir at room temperature
for several hours

Workup &}urification

5. Quench with ice
and dilute HCI

:

6. Separate and wash
organic layer

:

7. Dry with MgSOa
and evaporate solvent

:

8. Purify by vacuum
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Pure 1-Methoxy-4-propylbenzene
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A generalized workflow for the synthesis of 1-methoxy-4-propylbenzene.
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Biological Activities and Applications in Drug
Development

While direct pharmacological data on 1-methoxy-4-propylbenzene is sparse, its structural
motif is a key component in various biologically active molecules.[1] Its derivatives have shown
significant potential in medicinal chemistry.

Role as a Chemical Intermediate

The methoxy-substituted benzene ring in 1-methoxy-4-propylbenzene provides specific
electronic properties that are advantageous for synthesizing complex molecules.[1]

» Polo-like kinase 1 (PIk1) Inhibitors: Derivatives have been developed as potent inhibitors of
Plk1, a key regulator of cell division, making it a target for anticancer therapies. The para-
methoxy substitution pattern is often associated with enhanced potency.[1]

o Heterocyclic Scaffolds: It serves as a building block for triazoloquinazoline scaffolds. The
electron-rich aromatic system, activated by the methoxy group, facilitates regioselective
electrophilic aromatic substitution, leading to predictable product formation.[1]

e Spirocyclic Compounds: The unique electronic environment created by the methoxy and
propyl groups facilitates the nucleophilic attack and ring-closure reactions necessary for
synthesizing spiro-isobenzofuran and spiro[benzo[g]indole-2,1'-isobenzofuran] derivatives.[1]

Potential Biological Activities of Methoxybenzene
Derivatives

Research on structurally related methoxybenzene compounds indicates a range of biological
activities, suggesting potential avenues for future investigation of 1-methoxy-4-
propylbenzene.[4]
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Key Findings (for

. . . Target
Biological Activity . . related Reference
Organism/Cell Line
compounds)
Methoxybenzene
Salmonella typhi, derivatives show
Antimicrobial Staphylococcus inhibitory effects, with [4]
aureus MIC values ranging

from 32 to 128 pg/mL.

Assessed using MTT

. Various cancer cell assay to determine
Anticancer ] o [4]
lines cell viability after
treatment.
Methoxybenzene

derivatives are
Antioxidant - explored for their [4]
ability to scavenge

free radicals.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a standard colorimetric method used to measure the metabolic activity of
cells, which serves as an indicator of cell viability and proliferation. It is frequently used to
screen compounds for potential anticancer activity.[4]

Procedure:

o Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and
incubated overnight to allow for attachment.

e Compound Treatment: The cells are treated with various concentrations of the test
compound (e.g., a derivative of 1-methoxy-4-propylbenzene) and incubated for a specific
duration (e.g., 24, 48, or 72 hours).

o MTT Addition: An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
is added to each well and incubated for 2-4 hours.
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e Formazan Solubilization: Viable cells with active mitochondrial dehydrogenases convert the
yellow MTT tetrazolium salt into a purple formazan product. A solubilizing agent (like DMSO
or isopropanol) is added to dissolve the formazan crystals.

* Absorbance Measurement: The absorbance of the resulting purple solution is measured
using a microplate reader at a wavelength of approximately 570 nm. The absorbance is
directly proportional to the number of viable cells.

MTT Assay Experimental Workflow
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'
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l
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'
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and incubate

l

5. Solubilize formazan
crystals (e.g., with DMSO)

6. Measure absorbance
at ~570 nm
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A simplified workflow of the MTT assay for assessing cell viability.

Signaling Pathways

The anticancer potential of 1-methoxy-4-propylbenzene derivatives, particularly as Plk1
inhibitors, highlights their interaction with critical cellular signaling pathways that regulate the
cell cycle.

Inhibition of Plk1 Signaling Pathway

1-Methoxy-4-propylbenzene
Derivative

Polo-like Kinase 1 (Plk1)

Promotes \I\nhibition leads to

\
\
\

\
Cell Cycle Arres
& Apoptosis

Cell Cycle Progrgssion

litotic Entry

M Phase (Mitosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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